Cas no 2137632-85-8 (2-Ethyl-6-methoxyquinolin-3-ol)

• Product Name: 2-Ethyl-6-methoxyquinolin-3-ol
• CAS No: 2137632-85-8
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 6239919
• PubChem ID: 74222840
• Update Time: 2025-06-09

2-Ethyl-6-methoxyquinolin-3-ol Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-6-methoxyquinolin-3-ol
• 2137632-85-8
• EN300-801126
• 2-Ethyl-6-methoxyquinolin-3-ol

• Inchi： 1S/C12H13NO2/c1-3-10-12(14)7-8-6-9(15-2)4-5-11(8)13-10/h4-7,14H,3H2,1-2H3
• InChI Key： DTTQMHXJYQCAOB-UHFFFAOYSA-N
• SMILES： OC1C=C2C=C(C=CC2=NC=1CC)OC

Computed Properties

• Exact Mass: 203.094628657g/mol
• Monoisotopic Mass: 203.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 42.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 2-Ethyl-6-methoxyquinolin-3-ol

2-Ethyl-6-methoxyquinolin-3-ol

2-Ethyl-6-methoxyquinolin-3-ol, also known by its CAS number 2137632-85-8, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of quinoline derivatives, which are known for their diverse biological activities and structural versatility. The molecule features a quinoline ring system with substituents at positions 2, 3, and 6. Specifically, the 2-position bears an ethyl group, the 3-position has a hydroxyl group, and the 6-position is substituted with a methoxy group. These functional groups contribute to the compound's unique chemical properties and potential applications.

The synthesis of 2-Ethyl-6-methoxyquinolin-3-ol involves a series of well-established organic reactions, including Friedlander synthesis, which is commonly used for the construction of quinoline derivatives. Researchers have explored various methods to optimize the yield and purity of this compound, often employing catalytic systems or microwave-assisted synthesis to enhance reaction efficiency. Recent studies have focused on green chemistry approaches, such as using solvent-free conditions or biocatalysts, to minimize environmental impact during its production.

The biological activity of 2-Ethyl-6-methoxyquinolin-3-ol has been extensively studied in recent years. Preclinical research has demonstrated its potential as an antioxidant agent, with studies showing significant free radical scavenging activity. This property makes it a promising candidate for applications in oxidative stress-related diseases, such as neurodegenerative disorders and cardiovascular diseases. Furthermore, the compound has exhibited moderate anti-inflammatory activity in vitro, suggesting its potential use in inflammatory conditions.

In addition to its pharmacological properties, 2-Ethyl-6-methoxyquinolin-3-ol has shown interesting photochemical properties. Research into its absorption and emission spectra has revealed potential applications in optoelectronic materials. The quinoline framework is known for its ability to absorb light in the visible region, making it a candidate for use in organic light-emitting diodes (OLEDs) or photovoltaic devices. Recent advancements in computational chemistry have enabled researchers to model the electronic structure of this compound, providing deeper insights into its photophysical behavior.

The environmental impact of 2-Ethyl-6-methoxyquinolin-3-ol is another area of active research. Studies have been conducted to assess its biodegradability and toxicity under various environmental conditions. Initial findings suggest that the compound exhibits moderate biodegradability under aerobic conditions, which is encouraging for its potential use in sustainable chemical processes. However, further research is needed to fully understand its long-term environmental effects.

In conclusion, 2-Ethyl-6-methoxyquinolin-3-ol is a multifaceted compound with promising applications in pharmacology, materials science, and environmental chemistry. Its unique structure and functional groups provide a foundation for further exploration into its biological and chemical properties. As research continues to uncover new insights into this compound's potential uses, it holds great promise for contributing to advancements in various scientific fields.